Niobium selenide

Specification

• CAS No.: 12034-77-4
• Molecular Formula: NbSe2-4
• Molecular Weight: 250.85 g/mol
• IUPAC Name: niobium;selenium(2-)
• Standard InChI: InChI=1S/Nb.2Se/q;2*-2
• Standard InChI Key: IRYOKUZYYFUICU-UHFFFAOYSA-N
• SMILES: [Se]=[Nb]=[Se]
• Canonical SMILES: [Se-2].[Se-2].[Nb]

Introduction

Chemical Identity and Basic Properties

Niobium selenide, also called niobium diselenide or niobium(IV) selenide, is a compound with the chemical formula NbSe₂. It belongs to the family of transition metal dichalcogenides (TMDCs), which are characterized by their layered structures and unique physical properties.

Property	Value
Chemical Formula	NbSe₂
CAS Number	12034-77-4
Molecular Weight	250.8264 g/mol
Appearance	Gray-black solid
Melting Point	>1300°C (>2372°F)
Density	6.3 g/cm³
Water Solubility	Insoluble
Electrical Conductivity	Higher than graphite
Niobium selenide exists as a gray-black solid with higher electrical conductivity than graphite and functions as both a lubricant and a superconductor at low temperatures. Its physical characteristics make it suitable for applications requiring thermal stability and electrical conductivity in challenging environments.

Crystal Structure and Morphology

Crystal Forms

Niobium diselenide exists in several polytypic forms, including 1H, 2H, 4H, and 3R, where H stands for hexagonal and R for rhombohedral. The number (1, 2, etc.) refers to the number of Se-Nb-Se layers in the unit cell. The most stable form is the 2H polytype.

Layered Structure

The structure of NbSe₂ is characterized by its two-dimensional layered nature. Each monolayer consists of three atomic layers in a Se-Nb-Se sequence, where niobium atoms are sandwiched between two layers of selenium atoms. The layers are held together by relatively weak van der Waals forces, which allows for exfoliation into monolayers similar to other 2D materials like graphene.
In the crystal structure, each niobium atom occupies a trigonal prismatic cage formed by six nearest-neighboring selenium atoms, while the niobium atoms themselves form a perfect hexagonal close-packed structure. The Nb-Se bond length is approximately 2.62 Å, as determined by crystallographic studies.

Synthesis Methods

Chemical Vapor Transport (CVT)

Chemical vapor transport using iodine as a transport agent is the most common method for synthesizing high-quality NbSe₂ crystals. In this technique:

• Elemental powders of Nb and Se (typically in a 1:2 stoichiometric ratio) are sealed in an evacuated quartz ampoule with iodine.

• The ampoule is placed in a two-zone furnace with a temperature gradient.

• The hot end is typically maintained at 1000-1100°C and the cold end at a lower temperature (900-1000°C).

• Crystal growth occurs over several days to weeks.

Chemical Vapor Deposition (CVD)

NbSe₂ thin films and crystals can also be grown by chemical vapor deposition. In this process:

• Niobium oxide, selenium, and NaCl powders are heated to different temperatures (300-800°C).

• A temperature gradient is maintained along the furnace axis.

• A mixture of argon and hydrogen serves as the carrier gas.

• The thickness of the NbSe₂ layers can be precisely controlled by adjusting the selenium powder temperature.

Exfoliation and Other Methods

Monolayers of NbSe₂ can be obtained through mechanical exfoliation from bulk crystals, similar to the method used for graphene. Additionally, molecular beam epitaxy has been utilized to create high-quality thin films of NbSe₂. Recent research has also focused on developing new synthesis routes for nanostructured forms of NbSe₂, including nanoparticles and nanotubes.

Electronic and Magnetic Properties

Superconductivity

One of the most remarkable properties of NbSe₂ is its superconductivity at low temperatures. Bulk NbSe₂ exhibits superconductivity below a critical temperature (Tc) of 7.2 K. This makes it a type-II superconductor with interesting fundamental physics.
The superconducting properties of NbSe₂ are strongly dependent on dimensionality. When reduced to a monolayer, the critical temperature drops significantly to approximately 1 K. This dimensional dependence provides opportunities to study quantum confinement effects on superconductivity.

Charge Density Waves

NbSe₂ also exhibits charge density wave (CDW) phenomena at temperatures below 33 K. The CDW state represents a periodic modulation of the electron density and lattice distortion. Interestingly, in NbSe₂, the CDW state coexists with superconductivity at low temperatures, making it an excellent platform for studying the interaction between these two electronic orders.
Temperature-dependent transport measurements of NbSe₂ show characteristic behaviors in different temperature regimes. Above the Debye temperature (approximately 190 K), the resistance varies linearly with temperature (R ∝ T), while in the range of 10-40 K, the dependence changes to R ∝ T², which can be attributed to electron-electron scattering according to Matthiessen's rule.

Dimensionality Effects

The electronic properties of NbSe₂ change dramatically when reduced to few layers or monolayers:

• Monolayer NbSe₂ exhibits Ising superconductivity, quantum metallic states, and enhanced CDW behavior compared to the bulk material.

• When confined within carbon nanotubes, NbSe₂ exhibits Luttinger liquid behavior with enhanced intermolecular electron interactions.

• Ultrasmall single-layered NbSe₂ nanotubes can be flattened within carbon nanotubes through self-pressurization.

Applications

Lubrication and High-Temperature Conductors

Due to its layered structure and chemical stability, NbSe₂ functions effectively as a lubricant, especially at high temperatures and in vacuum environments. Its higher electrical conductivity compared to graphite also makes it valuable as a conductor for high-temperature applications.

Electronics and Optoelectronics

The unique electronic properties of NbSe₂ make it valuable for various electronic applications:

• Field-effect transistors (FETs) utilizing few-layer NbSe₂ have been developed to study quantum transport phenomena.

• Recent studies demonstrate infrared photodetection capabilities in NbSe₂ devices.

• The material shows promise for spintronics applications, particularly in ultra-thin forms.

Catalysis

NbSe₂ nanomaterials have shown promising catalytic activity:

• They can catalyze hydrogen evolution reactions (HER), providing potential applications in clean energy conversion.

• Their large surface area and unique electronic structure make them effective for various chemical reactions and photocatalysis.

Recent Research Developments

Recent research on NbSe₂ has focused on several innovative directions:

Intercalated Compounds

Studies on iron-intercalated niobium diselenide (FexNbSe₂) have revealed interesting correlations between structure, magnetism, and disorder. As iron concentration approaches x = 0.25, a maximum Néel temperature of approximately 130 K has been observed. Confocal Raman spectroscopy has emerged as a powerful tool for mapping the onset of intercalant superlattice formation in these systems.
The crystal structure of various intercalated compounds, such as [Nb₂Cl₄(Se₂)₂(SMe₂)₄], has been determined, showing centrosymmetric dimers where each niobium atom bonds to chlorine, selenium, and sulfur atoms.

Nanostructured Forms

Recent advances in synthesizing nanostructured forms of NbSe₂ have opened new avenues for applications:

• Ultrasmall single-layered NbSe₂ nanotubes (< 2.31 nm) have been created through self-pressurization during the deselenization of NbSe₃ within carbon nanotubes.

• High-purity NbSe₂ nanoparticles with sizes below 100 nm have been developed for advanced electronic and catalytic applications.

Two-Dimensional Electronics

Research on two-dimensional NbSe₂ field-effect transistors has demonstrated unique transport properties. These devices, fabricated from few-molecular-layer NbSe₂, show temperature-dependent resistance behaviors that align with theoretical predictions for electron-electron scattering mechanisms.